Cas no 2090581-96-5 ((3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2090581-96-5
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5045165
• Update Time: 2025-06-14

(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol
• (5-pyridin-4-yl-1H-pyrazol-4-yl)methanol
• (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol

• Inchi： 1S/C9H9N3O/c13-6-8-5-11-12-9(8)7-1-3-10-4-2-7/h1-5,13H,6H2,(H,11,12)
• InChI Key： LKMXIIWCDMAMSO-UHFFFAOYSA-N
• SMILES： OCC1C=NNC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8

Additional information on (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol

Recent Advances in the Study of (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol (CAS: 2090581-96-5)

In recent years, (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol (CAS: 2090581-96-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its pyridine and pyrazole moieties, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapy. The compound's unique structural features make it a versatile building block for the development of novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol derivatives as potent inhibitors of the epidermal growth factor receptor (EGFR). The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity and selectivity. Their findings revealed that modifications at the pyrazole ring significantly enhanced inhibitory activity against mutant EGFR isoforms, which are often associated with resistance to first-generation EGFR inhibitors.

Another groundbreaking study, featured in ACS Chemical Biology (2024), investigated the role of (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol in modulating protein-protein interactions (PPIs) within the PI3K/AKT/mTOR signaling pathway. Using a combination of X-ray crystallography and molecular dynamics simulations, the research team elucidated the compound's binding mode to the mTORC1 complex. Their results suggested that (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol derivatives could serve as allosteric modulators, offering a new strategy for targeting this critical oncogenic pathway.

In addition to its applications in oncology, (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol has shown potential in the treatment of inflammatory diseases. A 2024 Nature Communications article reported the development of a series of derivatives that selectively inhibit the NLRP3 inflammasome. The lead compound, featuring a hydroxymethyl group at the pyrazole position, exhibited excellent pharmacokinetic properties and reduced IL-1β production in murine models of rheumatoid arthritis.

The synthetic accessibility of (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol has also been a focus of recent research. A novel one-pot synthesis method, published in Organic Letters (2023), demonstrated an efficient route to this scaffold with high yield and purity. This methodological advancement is expected to facilitate further exploration of the compound's medicinal chemistry applications.

Looking ahead, the versatility of (3-(Pyridin-4-yl)-1H-pyrazol-4-yl)methanol continues to inspire new research directions. Current investigations are exploring its potential in neurodegenerative diseases, with preliminary data suggesting activity against tau protein aggregation. As the understanding of this compound's pharmacological profile deepens, it is poised to make significant contributions to multiple therapeutic areas in the coming years.